Cas no 23707-33-7 (Metrifudil)

• Product Name: Metrifudil
• CAS No: 23707-33-7
• MF: C₁₈H₂₁N₅O₄
• MW: 371.390443563461
• CID: 271598
• PubChem ID: 65710
• Update Time: 2025-04-19

Metrifudil Chemical and Physical Properties

Names and Identifiers

• Adenosine,N-[(2-methylphenyl)methyl]-
• METRIFUDIL
• 6-(2-amino-ethylamino)-7-chloro-1-cyclopropyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
• 6-(2-methylbenzylamino)purine riboside
• 6-[(2-aminoethyl)amino]-7-chloro-1-cyclopropyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
• 6-[(2-AMINOETHYL)AMINO]-7-CHLORO-1-CYCLOPROPYL-1,4-DIHYDRO-4-OXO-QUINOLINE-3-CARBOXYLIC ACID
• AGN-PC-01NHON
• CTK4J6668
• FT-0661787
• N-[(2-methylphenyl)methyl]adenosine
• N6-(2-methyl-benzyl)-adenosine
• Adenosine,N-(o-methylbenzyl)- (8CI)
• N6-(2-Methylbenzyl)adenosine
• N6-(o-Methylbenzyl)adenosine
• Th 332
• Y 341
• NCGC00015640-02
• UNII-7K4GKQ4XSE
• n6 -(2-methylbenzyl)adenosine
• 7K4GKQ4XSE
• DTXSID1045168
• GTPL426
• AKOS040753044
• NS00124123
• 6-(o-Methylbenzylamino)-9-beta-D-ribofuranosyl-9H-purine
• (2R,3S,4R,5R)-2-Hydroxymethyl-5-[6-(2-methyl-benzylamino)-purin-9-yl]-tetrahydro-furan-3,4-diol
• CAS-23707-33-7
• (2R, 3S, 4R, 5R)-2-(hydroxymethyl)-5-[6-[(2-methylphenyl)methylamino]purin-9-yl]oxolane-3, 4-diol
• Th 332; Y 341
• Th 322
• 6-(O-METHYLBENZYLAMINO)-9-.BETA.-D-RIBOFURANOSYL-9H-PURINE
• (2R,3R,4S,5R)-2-(6-(2-methyl-benzylamino)-9H-purin-9-yl)-5-(hydroxymethyl)-tetrahydrofuran-3,4-diol
• 23707-33-7
• Q27085930
• CHEMBL331382
• Y-341
• Tox21_110187
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[(2-methylphenyl)methylamino]purin-9-yl]oxolane-3,4-diol
• OOEMZCZWZXHBKW-SCFUHWHPSA-N
• Metrifudil [INN]
• TH-322
• SCHEMBL472516
• Metrifudilum
• DTXCID9025168
• Metrifudilum [INN-Latin]
• BDBM50080390
• Metrifudil

• Inchi： 1S/C18H21N5O4/c1-10-4-2-3-5-11(10)6-19-16-13-17(21-8-20-16)23(9-22-13)18-15(26)14(25)12(7-24)27-18/h2-5,8-9,12,14-15,18,24-26H,6-7H2,1H3,(H,19,20,21)/t12-,14-,15-,18-/m1/s1
• InChI Key： OOEMZCZWZXHBKW-SCFUHWHPSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NCC1C=CC=CC=1C)O)O

Computed Properties

• Exact Mass: 371.15900
• Monoisotopic Mass: 371.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Solubility: H2O: 0.3 mg/mL
• PSA: 125.55000
• LogP: 0.43130

Metrifudil Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides